N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)cinnamamide

• IUPAC Name: (E)-N-[2-(oxan-4-ylsulfanyl)ethyl]-3-phenylprop-2-enamide
• InChI: InChI=1S/C16H21NO2S/c18-16(7-6-14-4-2-1-3-5-14)17-10-13-20-15-8-11-19-12-9-15/h1-7,15H,8-13H2,(H,17,18)/b7-6+
• InChI Key: VRKCNAMWWFVWRU-VOTSOKGWSA-N
• Canonical SMILES: C1COCCC1SCCNC(=O)C=CC2=CC=CC=C2
• Isomeric SMILES: C1COCCC1SCCNC(=O)/C=C/C2=CC=CC=C2
• Molecular Formula: C16H21NO2S
• Molecular Weight: 291.4 g/mol

Description

N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)cinnamamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound belongs to the class of cinnamamide derivatives and has shown promising results in various studies.

Scientific Research Applications

Cinnamamide Derivatives in Medicinal Chemistry

Cinnamamide derivatives are recognized for their diverse biological activities, including anti-inflammatory, analgesic, antidepressant, and anticancer properties. These compounds act on various molecular targets due to their ability to engage in multiple types of interactions, such as hydrophobic, dipolar, and hydrogen bonding, thus offering a broad spectrum of pharmacological potentials.

• Antimicrobial Activity : Some cinnamamide derivatives have shown potent antimicrobial properties against a range of bacterial and fungal species. For example, chlorosubstituted imidazolyl cinnamamide displayed strong antibacterial activity against Bacillus subtilis and antifungal activity against Penicillium chrysogenum (Padmavathi et al., 2011).

• Anti-inflammatory and Analgesic Activities : Novel N-(3-substituted aryl/alkyl-4-oxo-1,3-thiazolidin-2-ylidene) derivatives synthesized from celecoxib showed significant anti-inflammatory and analgesic activities without causing tissue damage in liver, kidney, colon, and brain, suggesting their potential as therapeutic agents (Küçükgüzel et al., 2013).

• Anticancer Potential : A series of bis-Pyrazolyl-Thiazoles incorporating the thiophene moiety demonstrated promising anti-tumor activities against hepatocellular carcinoma (HepG2) cell lines, indicating their potential as anticancer agents (Gomha et al., 2016).

Catalytic and Synthetic Applications

Cinnamamide derivatives also play a significant role in organic synthesis, serving as key intermediates in the synthesis of various heterocyclic compounds, which are crucial in the development of new drugs and materials.

• Synthesis of Heterocyclic Compounds : Ethyl α-(3-carbamoyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-ylhydrazono)acetates were used to generate pyran, pyridine, and pyridazine derivatives, showcasing the versatility of cinnamamide derivatives in synthesizing polyfunctionally substituted heterocyclic compounds (Mohareb et al., 2004).